WX-554
Description
WX-554 is an orally available small molecule mitogen-activated protein kinase kinase (MAP2K, MAPK/ERK kinase, or MEK) inhibitor, with potential antineoplastic activity. MEK inhibitor WX-554 selectively binds to and inhibits the activity of MEK, thereby preventing the activation of MEK-dependent effector proteins including some transcription factors, which may result in the inhibition of growth factor-mediated cell signaling and tumor cell proliferation. MEK, a dual-specificity threonine/tyrosine kinase that plays a key role in the activation of the RAS/RAF/MEK/ERK signaling pathway, is frequently upregulated in a variety of tumor cell types.
Scientific Research Applications
Anti-Tumor Activity in Colorectal Cancer
WX-554 has been studied for its potential in cancer treatment, specifically in colorectal carcinoma. A study by Haagensen et al. (2016) found that the combination of WX-554 with another inhibitor, WX-037, exhibited marked synergistic growth inhibition in colorectal carcinoma cell lines. This effect translated into enhanced anti-tumor efficacy in vivo, highlighting WX-554's potential as part of combination therapy in cancer treatment.
Phase I Pharmacokinetic and Pharmacodynamic Study
Another significant application of WX-554 is in pharmacokinetic and pharmacodynamic studies. Jamieson et al. (2016) conducted a phase I study to assess the safety and optimal biological dose of WX-554 in patients with advanced solid tumors. The study established an optimal biological dose for further investigation, indicating WX-554's potential in clinical applications for cancer therapy.
properties
Product Name |
WX-554 |
|---|---|
IUPAC Name |
NONE |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
WX554; WX-554; WX 554. |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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